Cas no 2171863-12-8 (1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-amido}cyclopentane-1-carboxylic acid)

• Product Name: 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-amido}cyclopentane-1-carboxylic acid
• CAS No: 2171863-12-8
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6440635
• PubChem ID: 165550276
• Update Time: 2025-05-19

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-amido}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-amido}cyclopentane-1-carboxylic acid
• EN300-1482754
• 2171863-12-8
• 1-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-amido}cyclopentane-1-carboxylic acid

• Inchi： 1S/C27H26N2O6/c30-24(29-27(25(31)32)13-5-6-14-27)23-12-11-17(35-23)15-28-26(33)34-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-12,22H,5-6,13-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： NMPKHMJHWCRUPR-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)NC(C1=CC=C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)O1)=O)=O

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Additional information on 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-amido}cyclopentane-1-carboxylic acid

Introduction to 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-amido}cyclopentane-1-carboxylic Acid (CAS No. 2171863-12-8)

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-amido}cyclopentane-1-carboxylic acid, a compound with the CAS number 2171863-12-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate structure of this molecule, featuring a cyclopentane core linked to a furan moiety, is further functionalized with an amino group and a carbonyl-substituted flourenyl moiety. Such structural features contribute to its unique chemical and biological properties, which are being explored for various therapeutic applications.

The synthesis of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-amido}cyclopentane-1-carboxylic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the fluoren-9-ylmethoxycarbonyl group introduces a bulky, electron-rich aromatic system that can influence both the electronic and steric properties of the molecule. This modification is particularly important in drug design, as it can enhance binding affinity to biological targets while minimizing off-target effects.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-amido}cyclopentane-1-carboxylic acid make it a promising candidate for such applications. For instance, the presence of the amino group and the carbonyl-substituted flourenyl moiety suggests potential interactions with protein targets, which could be exploited for therapeutic benefit.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The cyclopentane ring provides a rigid scaffold that can be further modified to create molecules with tailored biological activities. Additionally, the furan moiety is known to enhance solubility and bioavailability, which are critical factors in drug development. These properties make 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-amido}cyclopentane-1-carboxylic acid a valuable building block for medicinal chemists.

The flourenylmethoxycarbonyl group is particularly noteworthy, as it serves as a protecting group for the amino function during synthetic procedures. This allows for selective modification of other parts of the molecule while maintaining the integrity of the amino group. Once the synthesis is complete, this protecting group can be removed under mild conditions, yielding the final active pharmaceutical ingredient (API). This strategy is widely used in drug development to ensure high yields and purity.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational methods such as molecular docking and molecular dynamics simulations have been employed to understand how 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-amido}cyclopentane-1-carboxylic acid interacts with biological targets. These studies have provided valuable insights into its binding mode and have guided further optimization efforts.

The potential applications of this compound extend beyond traditional small-molecule drug development. It has also shown promise as a key intermediate in the synthesis of peptidomimetics and other biologically active peptides. The ability to incorporate complex functionalities into these molecules opens up new avenues for therapeutic intervention. For example, peptidomimetics can mimic the structure and function of natural peptides while avoiding their limitations such as poor stability and bioavailability.

In conclusion, 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-amido}cyclopentane-1-carboxylic acid (CAS No. 2171863-12-8) is a versatile and innovative compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for modulating various biological pathways associated with human diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.